Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Bixafen ecotoxicity comparison across species

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Bixafen

CAS No.: 581809-46-3

Cat. No.: S641858

Ecotoxicity of Bixafen Across Species

The following tables summarize the toxic effects of bixafen on various non-target organisms, as reported in

recent scientific studies.

Table 1: Aquatic Organism Toxicity

Test
Organism ) Key Endpoints & Effects Reported Values  Source
Duration
Zebrafish Embryonic Developmental toxicity, spinal Effects at 0.1 -
(Danio rerio) exposure curvature, pericardial edema, 0.3 uM [1]
decreased heart rate, hatching delay
Zebrafish Embryonic Hepatotoxicity, pancreas toxicity, Effects at 0.1 -
(Danio rerio) exposure downregulation of fabp10a gene 0.3 uM [1]
Water Flea 48 hours Immobilization 48-h EC50: 0.964
(Daphnia (Acute) mgIiL [2]
magna)
Water Flea 21 days Delayed first brood, reduced brood LOEC: 0.08
(Daphnia (Chronic) size & number, inhibited growth & mg/L; NOEC:
magna) molting 0.04 mgl/L [2]
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. Test
Organism .
Duration
Daphnia & Not
Algae Specified

Key Endpoints & Effects

General high toxicity

Table 2: Terrestrial Organism Toxicity

Reported Values  Source

Not Specified [3]

Test

Organism . Key Endpoints & Effects Reported Values Source
Duration

Earthworm 56 days Oxidative stress, DNA damage, Dose-dependent

(Eisenia fetida) (Chronic)

Earthworm 2.5 years
(Field (Chronic)
populations)

Fish & Birds Not
Specified

weight loss, reduced reproduction
(number of offspring)

No unacceptable long-term effects
on natural populations

General high toxicity to fish;
moderate toxicity to birds

Detailed Experimental Protocols

effects [3]

At 3x
recommended field
rate [4]

Not Specified [5]

To ensure reproducibility, here are the methodologies from the key studies cited.

o Zebrafish Embryo Toxicity Test [1]

o Organism: Wild-type zebrafish (Danio rerio).
o Exposure: Embryos were exposed to bixafen at concentrations of 0.1, 0.2, and 0.3 uM.

o Duration: From embryo stage until several days post-fertilization.

o Endpoint Analysis: Developmental abnormalities (spinal curvature, pericardial edema), heart
rate, hatching rate, and organ development (liver, pancreas) were observed. Gene expression
related to liver function (fabp10a) was analyzed.

e Daphnia magna Acute & Chronic Toxicity Test [2]
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o Organism: Water flea (Daphnia magna).

o Acute Test: 48-hour exposure to a range of bixafen concentrations to determine the
immobilization EC50.

o Chronic Test: 21-day exposure to sublethal concentrations.

o Endpoint Analysis: Time to first brood, number of offspring, number of broods, molting
frequency, body length, and intrinsic growth rate were recorded.

¢ Earthworm Chronic Soil Toxicity Test [3]

o Organism: Earthworm (Eisenia fetida).

o Exposure: Worms were exposed in soil contaminated with bixafen at "environmentally
relevant levels" for 56 days.

o Endpoint Analysis: Body weight, number of offspring (cocoons/juveniles), reactive oxygen
species (ROS) levels, DNA damage (8-OHdG biomarker), antioxidant enzyme activities, and
histopathological changes in intestines and reproductive organs were measured.

Mechanism of Action and Toxicity Pathways

Bixafen is a Succinate Dehydrogenase Inhibitor (SDHI) fungicide. The diagram below illustrates its
mechanism of action at the cellular level, which underlies its toxicity in both target fungi and non-target

organisms.
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This inhibition disrupts the vital TCA cycle and electron transport chain, leading to a cellular energy crisis
[3]. The blockage in the electron transport chain also promotes the generation of harmful Reactive Oxygen
Species (ROS), which can cause oxidative damage to DNA, lipids, and proteins, ultimately triggering cell
death (apoptosis) [3] [1]. This mechanism explains the observed toxic effects across different species, such

as developmental defects in zebrafish, reproductive inhibition in daphnia, and growth reduction in

earthwormes.
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Key Comparative Conclusions

¢ Sensitive Species: Aquatic invertebrates like Daphnia magna are highly vulnerable to bixafen,
showing significant acute and chronic reproductive toxicity at low concentrations (LOEC of 0.08 mg/L)

[2].

e Vertebrate Effects: Zebrafish embryos exhibit developmental and organ toxicity, indicating potential
risks to aquatic vertebrates [1].

¢ Soil Organisms: Laboratory studies show bixafen can cause significant sublethal stress to
earthworms, but long-term field studies at higher tiers of risk assessment found no population-level
effects, highlighting the importance of study design and tiered assessment approaches [3] [4].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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